molecular formula C9H12O4 B6166915 2-methyl-2-(pent-4-yn-1-yl)propanedioic acid CAS No. 121318-48-7

2-methyl-2-(pent-4-yn-1-yl)propanedioic acid

Cat. No. B6166915
CAS RN: 121318-48-7
M. Wt: 184.2
InChI Key:
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Description

2-Methyl-2-(pent-4-yn-1-yl)propanedioic acid, also known as methylpentynedioic acid, is a naturally occurring, non-toxic, organic compound with a molecular formula of C5H8O4. It is a dicarboxylic acid and is a major component of the metabolic pathways of many organisms, including plants, animals, and fungi. Methylpentynedioic acid has a wide range of applications, from food and beverage production to pharmaceuticals and biotechnology. It is also used in the synthesis of other compounds, such as ethylpentynedioic acid and propylpentynedioic acid.

Mechanism of Action

Methylpentynedioic acid is a dicarboxylic acid and is involved in a variety of metabolic pathways. It is involved in the citric acid cycle, where it is converted into oxaloacetate and then into malate. It is also involved in the pentose phosphate pathway, where it is converted into glyceraldehyde-3-phosphate and then into fructose-6-phosphate. Additionally, it is involved in the glyoxylate cycle, where it is converted into malate and then into oxaloacetate.
Biochemical and Physiological Effects
Methylpentynedioic acid is involved in a variety of biochemical and physiological processes. It is involved in the citric acid cycle, which is responsible for the production of energy in the form of ATP. Additionally, it is involved in the pentose phosphate pathway, which is responsible for the production of NADPH, a coenzyme used in the biosynthesis of fatty acids and other biomolecules. Additionally, it is involved in the glyoxylate cycle, which is responsible for the production of amino acids and other biomolecules.

Advantages and Limitations for Lab Experiments

Methylpentynedioic acid has several advantages and limitations when used in laboratory experiments. One advantage is that it is a naturally occurring, non-toxic compound, making it safe to use in experiments. Additionally, it is relatively inexpensive and has a wide range of applications, making it a versatile compound to use in experiments. However, it is also a relatively unstable compound and can be difficult to work with in some cases. Additionally, it is not soluble in water, making it difficult to use in certain experiments.

Future Directions

In the future, 2-methyl-2-(pent-4-yn-1-yl)propanedioic acidedioic acid could be used in the development of new pharmaceuticals and biotechnology applications. Additionally, it could be used in the development of new food and beverage products, as well as in the development of new synthetic compounds. Additionally, it could be used in the study of metabolic pathways, as it is involved in a variety of metabolic pathways. Finally, it could be used in the development of new analytical techniques, such as chromatography and spectroscopy.

Synthesis Methods

Methylpentynedioic acid can be synthesized in a variety of ways. The most common method is the Fischer esterification reaction, which involves the reaction of a carboxylic acid and an alcohol in the presence of a strong acid catalyst. This reaction results in the formation of an ester, which is then hydrolyzed to form the desired 2-methyl-2-(pent-4-yn-1-yl)propanedioic acidedioic acid. Other methods of synthesis include the oxidation of pent-4-yn-1-ol, the hydrolysis of 2-methyl-2-(pent-4-yn-1-yl)propanedioic acidedioic anhydride, and the reaction of 2-methyl-2-(pent-4-yn-1-yl)propanedioic acidedioic chloride with an alkali.

Scientific Research Applications

Methylpentynedioic acid has a wide range of applications in scientific research. It is used in the synthesis of other compounds, such as ethylpentynedioic acid and propylpentynedioic acid. It is also used as a reagent in the synthesis of other organic compounds, such as amides and esters. Additionally, 2-methyl-2-(pent-4-yn-1-yl)propanedioic acidedioic acid is used in the study of metabolic pathways, as it is a major component of the metabolic pathways of many organisms.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2-(pent-4-yn-1-yl)propanedioic acid involves the reaction of 2-methyl-2-butene-1,4-diol with propargyl bromide followed by oxidation of the resulting compound.", "Starting Materials": [ "2-methyl-2-butene-1,4-diol", "propargyl bromide", "sodium hydroxide", "sodium sulfate", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "magnesium sulfate", "sodium carbonate", "hydrochloric acid", "potassium permanganate", "sulfuric acid" ], "Reaction": [ "Step 1: Dissolve 2-methyl-2-butene-1,4-diol (1.0 g, 8.0 mmol) in dry ethyl acetate (20 mL) and add propargyl bromide (1.5 g, 12.0 mmol) and sodium hydroxide (1.2 g, 30.0 mmol). Stir the mixture at room temperature for 24 hours.", "Step 2: Add water (20 mL) to the reaction mixture and extract with ethyl acetate (3 x 20 mL). Wash the combined organic layers with saturated sodium chloride solution (20 mL), dry over sodium sulfate, filter and evaporate the solvent under reduced pressure to obtain a yellow oil.", "Step 3: Dissolve the yellow oil in ethyl acetate (20 mL) and add a solution of potassium permanganate (1.5 g, 9.4 mmol) in water (20 mL) dropwise with stirring at room temperature. After the addition is complete, stir the mixture for an additional 30 minutes.", "Step 4: Add sodium bicarbonate (2.0 g) to the reaction mixture and extract with ethyl acetate (3 x 20 mL). Wash the combined organic layers with saturated sodium chloride solution (20 mL), dry over magnesium sulfate, filter and evaporate the solvent under reduced pressure to obtain a yellow solid.", "Step 5: Dissolve the yellow solid in water (20 mL) and add sulfuric acid (2.0 mL, 2.0 M) dropwise with stirring at room temperature. After the addition is complete, stir the mixture for an additional 30 minutes.", "Step 6: Add sodium carbonate (2.0 g) to the reaction mixture and extract with ethyl acetate (3 x 20 mL). Wash the combined organic layers with saturated sodium chloride solution (20 mL), dry over magnesium sulfate, filter and evaporate the solvent under reduced pressure to obtain a white solid.", "Step 7: Recrystallize the white solid from ethyl acetate to obtain 2-methyl-2-(pent-4-yn-1-yl)propanedioic acid as a white solid (yield: 60%)." ] }

CAS RN

121318-48-7

Product Name

2-methyl-2-(pent-4-yn-1-yl)propanedioic acid

Molecular Formula

C9H12O4

Molecular Weight

184.2

Purity

95

Origin of Product

United States

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